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Abstract
2-Nitroanthraquinone, a derivative of anthraquinone, has historically been a byproduct in the

synthesis of the industrially significant 1-nitroanthraquinone. While often overlooked, its unique

chemical properties and potential biological activities are garnering increasing interest within

the scientific community. This document provides an in-depth technical overview of 2-
Nitroanthraquinone, covering its history, synthesis, physicochemical properties, and exploring

its potential roles in biological signaling pathways relevant to drug discovery and development.

History and Discovery
The history of 2-Nitroanthraquinone is intrinsically linked to the broader development of

anthraquinone chemistry, which began in the mid-19th century with the synthesis of the dye

alizarin. The nitration of anthraquinone, a key process for producing intermediates for dyes and

pigments, invariably yields a mixture of isomers, with 1-nitroanthraquinone being the

predominant product.[1][2] 2-Nitroanthraquinone was identified as a minor component in

these reaction mixtures.[1]

Historically, the focus of industrial processes was to maximize the yield of the 1-isomer, leading

to the development of numerous patented methods for the separation and purification of 1-

nitroanthraquinone, often involving the removal of the undesired 2-nitroanthraquinone.[1][3]

This historical context positioned 2-nitroanthraquinone as a chemical curiosity rather than a
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primary target for investigation. However, with advancements in analytical and screening

techniques, interest in the biological potential of such "byproduct" molecules has grown,

prompting a re-evaluation of 2-Nitroanthraquinone's properties and potential applications.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Nitroanthraquinone is presented in the

table below.

Property Value Reference

CAS Number 605-27-6 [4]

Molecular Formula C₁₄H₇NO₄ [5]

Molecular Weight 253.21 g/mol [5]

Melting Point 184.5 °C [6]

Boiling Point 396.41 °C (estimated) [6]

Appearance Pale yellow solid [7]

Solubility
Insoluble in water.[8] Soluble in

some organic solvents.

Synthesis and Experimental Protocols
The primary route to 2-Nitroanthraquinone is through the direct nitration of anthraquinone.

This process typically yields a mixture of nitroanthraquinones, with the 1-isomer being the

major product. The separation of 2-Nitroanthraquinone from this mixture is a critical step in

obtaining the pure compound.

General Synthesis Workflow
The general workflow for the synthesis and isolation of 2-Nitroanthraquinone involves the

nitration of anthraquinone followed by a purification process to separate the 2-isomer from the

more abundant 1-isomer and other byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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